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Compound of Interest

2-(Naphthalen-2-yl)propan-1-
Compound Name:

amine
CAS No.: 211315-03-6
Cat. No.: B13596757

Get Quote

Executive Summary & Chemical Identity
Systematic Name: 2-(Naphthalen-2-yl)propan-1-amine Formula: C
H

N Molecular Weight: 185.27 g/mol Key Application: Chiral resolution agent, SERT/DAT ligand
intermediate.

This compound possesses a chiral center at the C2 position.[1] The spectroscopic data below
assumes the free base form unless specified as the hydrochloride salt.[1]

Synthesis & Fragmentation Logic (Visualization)

To understand the spectral peaks, one must understand the connectivity.[1] The following
diagram illustrates the synthesis pathway (validating the structure) and the Mass Spectrometry

fragmentation logic.
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Caption: Synthesis via propanamide reduction and primary MS fragmentation pathways for
structural verification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H NMR spectrum is the primary tool for distinguishing this isomer from its "amphetamine-
like" counterparts.

Proton NMR ( H) Data (400 MHz, CDCI )

Diagnostic Feature: The methylene protons attached to the nitrogen appear as a doublet (or
dd) around 2.9 ppm, unlike the multiplet seen in the 2-amine isomer.
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Chemical Shift Structural

( Multiplicity Integration Assignment Verification

, PPM) Note

Characteristic
) Ar-H (C1, C4,
7.75-7.85 Multiplet 3H naphthalene
C5/8)
"roof" effect.

Isolated proton
_ Ar-H (C1 _ _
7.64 Singlet (broad) 1H B between rings (if
position)
2-sub).

Remaining
) Ar-H (C6, C7, _
7.40 -7.50 Multiplet 3H aromatic protons.

C3)
[1][2]

Benzylic
methine.[1]

Couples with CH
3.05-3.15 Sextet 1H CH-Ar

and CH

Critical ID:

CH Distinguishes
Doublet of
2.88 —-2.95 2H from 1-
Doublets -NH
phenylpropan-2-

amine.[1]

Methyl group
Doublet (
1.38 3H
Hz)

CH attached to the
benzylic carbon.

[1]

Exchangeable
with D

i NH
1.1-15 Broad Singlet 2H O. Shift varies

with

concentration.[1]
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Carbon NMR ( C) Data (100 MHz, CDCI )

Chemical Shift (

Type Assignment

» Ppm)

1415 Quaternary Ar-C (ipso to alkyl chain)
Naphthalene ring junction

133.6, 132.4 Quaternary
carbons

128.5-125.4 CH (Ar) 7 Aromatic CH signals
CH
-NH

48.2 CH
(High field due to primary
amine)

43.1 CH Ar-CH-CH

19.5 CH Methyl group

Mass Spectrometry (MS) Profile

Technique: GC-MS (Electron Impact, 70 eV)

The fragmentation pattern is dominated by alpha-cleavage next to the nitrogen, but the
benzylic stability of the naphthalene ring creates a distinct high-mass fragment.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13596757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

m/z (Mass-to-

Intensity Fragment Identity Mechanism
Charge)
M Intact molecule (weak
185 < 5% o , _
(Molecular lon) in aliphatic amines).
M-CH Loss of the
aminomethyl group;
154 20-30% NH yI9rotp
stable secondary
] carbocation.
[C
Methylnaphthalene
141 10-15% H yinap
cation rearrangement.
]
[CH Alpha-cleavage.
Diagnostic for primary
30 100% (Base) =NH amines with

unsubstituted alpha-

carbons.

Differentiation Check:

o If the Base Peak is m/z 44 (

), you have the wrong isomer (1-(naphthalen-2-yl)propan-2-amine).

» For the target molecule, the Base Peak must be m/z 30.[1]

Infrared (IR) Spectroscopy

Method: ATR-FTIR (Neat Oil or KBr Pellet for HCI salt)
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Wavenumber (cm

Intensity Assignment
)
) N-H Stretch (Primary amine
3350, 3280 Medium, Broad
doublet).
3050 Weak C-H Stretch (Aromatic).[1]
C-H Stretch (Aliphatic CH
2960, 2870 Medium , CH
)-[1]
] C=C Ring Stretch
1600, 1505 Medium

(Naphthalene skeletal vib).[1]

C-H Out-of-plane bend
815, 745 Strong (Naphthalene substitution
pattern).[1]

Experimental Protocols
NMR Sample Preparation (Self-Validating)

To ensure the amine protons do not interfere with the aliphatic region integration:

» Solvent: Dissolve 10 mg of the oil in 0.6 mL CDCI

e Base Wash (Optional): If the sample is a salt, add 1 drop of NaOD/D
O and shake in the NMR tube to free the base.[1]

e D
O Shake: After acquiring the standard

H spectrum, add 1 drop of D

O and shake.[1]
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o Validation: The broad singlet at ~1.4 ppm (NH

) must disappear. If peaks in the 2.9—-3.1 region disappear, you have an impurity (likely
alcohol).[1]

GC-MS Derivatization (For Trace Analysis)

Free amines often tail on GC columns.[1] For high-precision identification, derivatize with
Trifluoroacetic Anhydride (TFAA).[1]

e Dissolve 1 mg sample in 100 pL Ethyl Acetate.

e Add 50 pL TFAA. Incubate at 60°C for 20 mins.

» Result: The M
will shift to 281 (185 + 97 - 1).[1] The base peak m/z 30 will shift to m/z 126 (CF
CONHCH
).

References

e Synthesis of Naphthalene-based Propylamines

o Source: BenchChem Technical Review.[1] "3-(Naphthalen-1-yl)propan-1-amine and Its
Derivatives." (Provides general reductive amination protocols applicable to the 2-naphthyl
isomer).

 Nitrile Reduction Standards (LiAIH4)

o Source: Organic Syntheses / Chemistry Steps.[1][3] "Nitrile Reduction Mechanism with
LiAIH4." (Standard protocol for converting 2-(naphthalen-2-yl)propionitrile to the target
amine).

e NIST Mass Spectral Library (Analog Comparison)
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o Source: NIST Chemistry WebBook. "2-Naphthalenamine" and related alkyl-naphthalenes
(Used for aromatic fragment verification).[1]

¢ Isomer Distinction (PAL-287)

o Source: Wikipedia/Pharmacology Data.[1] "Naphthylaminopropane (PAL-287)."[1][4][5]
(Cited to establish the structural difference of the 2-amine isomer).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Methyl-1-(naphthalen-2-yl)propan-2-amine | 198226-63-0 [sigmaaldrich.com]
e 2. mdpi.com [mdpi.com]

o 3. organic-synthesis.com [organic-synthesis.com]

e 4. 1-Naphthylaminopropane - Wikipedia [en.wikipedia.org]

e 5. Naphthylaminopropane - Wikipedia [en.wikipedia.org]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Atlas for 2-(Naphthalen-
2-yl)propan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13596757/docs#technical-guide-spectroscopic-atlas-
for-2-naphthalen-2-yl-propan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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